Cas no 1000801-26-2 (2-Iodo-4-difluoromethoxyaniline)

2-Iodo-4-difluoromethoxyaniline structure
1000801-26-2 structure
Product Name:2-Iodo-4-difluoromethoxyaniline
CAS No:1000801-26-2
MF:C7H6F2INO
MW:285.02992105484
CID:4558472
Update Time:2022-09-22

2-Iodo-4-difluoromethoxyaniline Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-(difluoromethoxy)-2-iodo-
    • 2-Iodo-4-difluoromethoxyaniline
    • Inchi: 1S/C7H6F2INO/c8-7(9)12-4-1-2-6(11)5(10)3-4/h1-3,7H,11H2
    • InChI Key: WANXLQMSTQEZMG-UHFFFAOYSA-N
    • SMILES: C1(N)=CC=C(OC(F)F)C=C1I

Computed Properties

  • Exact Mass: 284.94622g/mol
  • Monoisotopic Mass: 284.94622g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 285.03g/mol
  • XLogP3: 2.8
  • Topological Polar Surface Area: 35.2Ų

2-Iodo-4-difluoromethoxyaniline Pricemore >>

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